Cas no 1300582-61-9 (1,3-dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

1,3-dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure
1300582-61-9 structure
Product Name:1,3-dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
CAS No:1300582-61-9
MF:C15H21BN2O2
MW:272.150443792343
MDL:MFCD22566219
CID:2183838
PubChem ID:66579983
Update Time:2024-11-02

1,3-dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazole
    • 1,3-Dimethyl-1H-indazole-6-boronic acid pinacol ester
    • 1,3-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
    • 1,3-dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
    • QYRGXHBYRDOLAG-UHFFFAOYSA-N
    • PB17007
    • 1,3-Dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • SCHEMBL11165
    • Z2049903641
    • 1300582-61-9
    • EN300-7422883
    • CS-0057382
    • MFCD22566219
    • P13322
    • DB-259182
    • 1,3-dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • MDL: MFCD22566219
    • Inchi: 1S/C15H21BN2O2/c1-10-12-8-7-11(9-13(12)18(6)17-10)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
    • InChI Key: QYRGXHBYRDOLAG-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C(C)=NN(C)C3=C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 272.1696081g/mol
  • Monoisotopic Mass: 272.1696081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3

1,3-dimethyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Pricemore >>

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